
Safety and Handling of 6-(1-
Pyrrolidinyl)nicotinaldehyde: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-(1-Pyrrolidinyl)nicotinaldehyde

Cat. No.: B1306163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 6-(1-
Pyrrolidinyl)nicotinaldehyde (CAS No. 261715-39-3). The information is compiled from

available safety data sheets (SDS) and chemical databases to ensure safe laboratory

practices. This document is intended for use by trained professionals in a research and

development setting.

Hazard Identification and Classification
6-(1-Pyrrolidinyl)nicotinaldehyde is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards associated

with this compound are acute toxicity, skin and eye irritation, and respiratory irritation.[1]

GHS Classification
The following table summarizes the GHS hazard classifications for 6-(1-
Pyrrolidinyl)nicotinaldehyde.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets.[1]

Hazard Pictograms and Signal Word
Pictogram: GHS07 (Exclamation Mark)[2][3]

Signal Word: Warning[1][3]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 6-(1-
Pyrrolidinyl)nicotinaldehyde is provided in the table below.
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Property Value Reference

CAS Number 261715-39-3 [2][4]

Molecular Formula C₁₀H₁₂N₂O [2][5][6]

Molecular Weight 176.22 g/mol [2][5]

Appearance Solid [2][3]

Melting Point 89 °C [5]

Flash Point Not applicable [2][3]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound to determine the

appropriate level of PPE. The following are general recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if irritation is experienced, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a particulate filter.

Engineering Controls
Work with 6-(1-Pyrrolidinyl)nicotinaldehyde should be conducted in a well-ventilated area,

preferably in a chemical fume hood. Eyewash stations and safety showers must be readily

accessible in the immediate work area.
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Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe dust or fumes.

Avoid ingestion and inhalation.

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1]

Keep containers tightly closed when not in use.

Storage Conditions
Store in a cool, dry, and well-ventilated place away from incompatible materials.[1] Keep

containers tightly sealed to prevent moisture and air exposure.

Emergency Procedures
First-Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1]

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, get medical advice/attention.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure adequate ventilation and wear appropriate PPE.
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Avoid dust formation.

Sweep or shovel the spilled material into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

Specific Hazards: Hazardous combustion products may include carbon monoxide, carbon

dioxide, and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols (General Methodologies)
Specific experimental data on the toxicology of 6-(1-Pyrrolidinyl)nicotinaldehyde are not

readily available in the public domain. The following sections describe generalized

experimental protocols for assessing the types of hazards associated with this compound.

General Protocol for Acute Dermal Toxicity Study
This protocol is a generalized representation based on standard OECD guidelines for testing

chemicals.
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Preparation

Application

Observation

Data Analysis

Select healthy young adult animals (e.g., rats or rabbits)

Acclimatize animals to laboratory conditions

Prepare test substance in a suitable vehicle

Apply a single dose of the substance to the shaved skin

Shave ~10% of the body surface area

Cover the application site with a porous gauze dressing

24-hour exposure period

Remove the dressing and wash the treated skin

Observe animals for up to 14 days

Record signs of toxicity, skin reactions, and mortality

Perform gross necropsy on all animals

Calculate the LD50 value (if applicable)

Click to download full resolution via product page

General workflow for an acute dermal toxicity study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1306163?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow for Safe Handling in the Laboratory
The following diagram outlines the logical steps for safely handling 6-(1-
Pyrrolidinyl)nicotinaldehyde in a research setting.
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Pre-Experiment Planning

Chemical Handling

Post-Experiment

Read and understand the Safety Data Sheet (SDS)

Conduct a risk assessment for the planned procedure

Select appropriate Personal Protective Equipment (PPE)

Don all required PPE

Work in a certified chemical fume hood

Weigh the solid compound carefully to avoid dust

Dissolve in a suitable solvent if required

Decontaminate work surfaces

Dispose of chemical waste in a labeled container

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Logical workflow for safe laboratory handling.
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Conclusion
6-(1-Pyrrolidinyl)nicotinaldehyde is a hazardous chemical that requires careful handling to

mitigate risks of acute toxicity and irritation. Adherence to the safety precautions outlined in this

guide, including the consistent use of appropriate personal protective equipment and

engineering controls, is essential for the protection of laboratory personnel. All work with this

compound should be conducted by trained individuals in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-(1-PYRROLIDINYL)NICOTINALDEHYDE | 261715-39-3 [chemicalbook.com]

2. chemwhat.com [chemwhat.com]

3. apps.dtic.mil [apps.dtic.mil]

4. Acute toxicity and skin irritation of pyrrolidone derivatives as transdermal penetration
enhancer - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Skin irritation potential of cosmetic preservatives: An exposure-relevant study - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. 3-Pyridinecarboxaldehyde | C6H5NO | CID 10371 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safety and Handling of 6-(1-
Pyrrolidinyl)nicotinaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1306163#safety-and-handling-
precautions-for-6-1-pyrrolidinyl-nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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